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These application notes and protocols provide a comprehensive overview of the best practices

for urinary catheter securement, with a focus on preventing trauma and associated

complications. The information is based on current clinical guidelines, systematic reviews, and

experimental studies.

Introduction: The Imperative for Proper Catheter
Securement
Indwelling urinary catheters are a common medical intervention, with 15-25% of hospitalized

patients requiring catheterization.[1] However, their use is associated with a significant risk of

complications, including catheter-associated urinary tract infections (CAUTIs), urethral trauma,

bladder spasms, and skin erosion.[2][3] Improperly secured catheters are a primary contributor

to these adverse events.[2]

External securement of urinary catheters is a critical practice to mitigate these risks.[2][4] It is

essential to understand that the catheter's internal balloon is intended to keep the tip within the

bladder, not to anchor the entire device.[2] True securement occurs externally and is vital for

patient safety and comfort.[2]
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Iatrogenic urethral injury is a significant concern during and after catheterization.[5][6] The

urethral lining is delicate, and trauma can occur through several mechanisms:

Difficult Insertion: Forcing a catheter can lead to mucosal injury, scarring, and the formation

of urethral strictures.[5]

Improper Balloon Inflation: Premature inflation of the balloon within the urethra can cause

significant trauma.[6][7]

Catheter Movement and Traction: An unsecured catheter can move, causing friction and

erosion of the urethral meatus and bladder neck.[8] Tension from the weight of the drainage

bag can exacerbate this traction.[9]

These traumatic events can lead to both acute complications, such as bleeding and urinary

retention, and long-term issues like urethral strictures.[10][11]

Comparative Efficacy of Securement Devices
A variety of devices are available for urinary catheter securement, broadly categorized as

adhesive devices, elastic straps, and medical tapes. The selection of an appropriate device is

crucial for effective securement.

Quantitative Data on Securement Device Performance
The following tables summarize quantitative data from studies evaluating the performance of

different catheter securement methods.

Table 1: Peak Axial Pull Force for Catheter Dislodgement in a Porcine Model
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Securement Method
Mean Peak Axial Pull Force
(Newtons)

p-value (vs. Investigational
Devices)

Investigational Adhesive

Device 1
40.41 -

Investigational Adhesive

Device 2
41.00 -

Sutureless Securement Device 37.00 Non-inferior

Sutures 28.00 < 0.0001

Securement Dressing 17.00 < 0.0001

Data from a study comparing two investigational adhesive securement devices to a sutureless

securement device, a securement dressing, and sutures in a pig model.[2][12][13]

Table 2: Impact of a Simple Securement Device on Catheter-Related Complications in ICU

Patients (Randomized Controlled Trial)

Outcome

Intervention
Group
(Securement
Device)

Control Group
(No
Securement)

Relative Risk
(RR)

95%
Confidence
Interval (CI)

Catheter-

Associated

Urinary Tract

Infection (CAUTI)

Undisclosed Undisclosed 0.2 0.05 - 0.67

Meatal Pressure

Injury
Undisclosed Undisclosed 0.31 0.15 - 0.58

Data from a randomized controlled trial (n=350) analyzing the effectiveness of an in-house

securement device in an ICU setting.[14]

Table 3: Patient-Reported Complications Associated with Indwelling Urethral Catheters

(Multicenter Cohort Study)
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Complication Type Overall Prevalence
Prevalence in
Females

Prevalence in
Males

Any Complication 57.0%

47.3% (Non-

infectious) 15.5%

(Infectious)

58.6% (Non-

infectious) 8.6%

(Infectious)

Non-infectious

Complications
55.4% 47.3% 58.6%

Infectious

Complications
10.5% 15.5% 8.6%

Data from a multicenter cohort study of 2,076 adults with an indwelling urethral catheter.[15]

Experimental Protocols
Protocol for Comparative Evaluation of Adhesive vs.
Elastic Securement Devices
This protocol is adapted from a registered clinical trial (NCT07093437) comparing adhesive

and elastic urinary catheter securement devices in critically ill patients.[16]

Objective: To evaluate and compare the effectiveness of adhesive versus elastic wristband

securement devices for urinary catheters in preventing catheter-associated complications in

critically ill patients.[16]

Methodology:

Study Design: An experimental, randomized, open-label trial with two intervention groups.

[16]

Participant Selection: Critically ill patients in an Intensive Care Unit (ICU) requiring a urinary

catheter for at least 48 hours.

Randomization: Patients are randomly assigned to one of two groups:
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Group 1 (G1): Urinary catheter securement using a commercially available adhesive

device.[16]

Group 2 (G2): Urinary catheter securement using an elastic wristband device.[16]

Intervention:

Securement Location: The urinary catheter is secured on the anterior aspect of the thigh.

The placement site is chosen with the patient's leg bent to ensure no tension on the

catheter during movement.[16]

Anchoring Method:

Female patients: The catheter is anchored at the "Y" junction.[16]

Male patients: The catheter is anchored just after the sampling port of the urine

collection system.[16]

Outcome Measures:

Primary Outcome: Incidence of catheter-associated complications (a composite of urethral

meatus injuries, patient discomfort, and CAUTI).

Secondary Outcomes:

Incidence of urethral meatus injuries.

Patient-reported discomfort and pain (for patients able to communicate).

Incidence of CAUTI.

Data Collection: Regular monitoring for pressure injuries, pain levels, and signs of infection

by medical staff.

Application Notes: Best Practices for Catheter
Securement
Securement Device Selection
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Commercial catheter securement devices are the preferred method of anchoring.

For patients with thigh edema, silicone-based adhesive devices may be preferred over

acrylic-based adhesives to minimize skin damage.

The use of medical tape is a common practice, with suggested methods including crisscross,

chevron, or horizontal placement; however, no controlled trials have definitively established

the superiority of one taping method over another.[4]

Securement Location
Females: The catheter should generally be secured to the thigh.[4]

Males: The catheter can be secured to the upper thigh or lower abdomen.[4]

Some evidence suggests that thigh fixation may be superior to abdominal securement for

both genders.[4]

Monitoring and Maintenance
Assess the catheter securement at least once per shift.

Monitor the urethral meatus daily for any signs of irritation, erosion, or leakage.

Change the securement device according to the manufacturer's recommendations or if it

becomes soiled or compromised.

Visualized Workflows and Logical Relationships
Logical Workflow for Urinary Catheter Securement
The following diagram illustrates the key decision points and actions in the process of urinary

catheter securement.
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Best practices workflow for urinary catheter securement.
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Decision Pathway for Securement Device Selection
This diagram outlines a logical pathway for selecting an appropriate urinary catheter

securement device based on patient factors.
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Decision pathway for selecting a securement device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

3. hytape.com [hytape.com]

4. emedicine.medscape.com [emedicine.medscape.com]

5. Urethral Injuries: Diagnostic and Management Strategies for Critical Care and Trauma
Clinicians - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. A study protocol of a comparative mixed study of the T‐Control catheter - PMC
[pmc.ncbi.nlm.nih.gov]

8. auajournals.org [auajournals.org]

9. youtube.com [youtube.com]

10. scienceopen.com [scienceopen.com]

11. Catheter securement systems: comparison of two investigational devices to a sutureless
securement device, a securement dressing, and sutures in a pig model | Semantic Scholar
[semanticscholar.org]

12. Effectiveness and safety of a simple catheter securement device aimed at preventing
catheter-associated urinary tract infection in intensive care unit patients: A randomized
controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

13. A Multicenter Study of Patient-Reported Infectious and Noninfectious Complications
Associated With Indwelling Urethral Catheters - PMC [pmc.ncbi.nlm.nih.gov]

14. ClinicalTrials.gov [clinicaltrials.gov]

15. droracle.ai [droracle.ai]

16. shieldhealthcare.com [shieldhealthcare.com]

To cite this document: BenchChem. [Application Notes and Protocols for Urinary Catheter
Securement to Prevent Trauma]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12378306?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/281273281_Catheter_securement_systems_comparison_of_two_investigational_devices_to_a_sutureless_securement_device_a_securement_dressing_and_sutures_in_a_pig_model
https://eprints.whiterose.ac.uk/id/eprint/112508/7/Final_A_Scoping_Review_of_Important_Urinary_Catheter_Induced_Complications.pdf
https://hytape.com/catheter-securement/best-practices-for-securing-urinary-catheters/?v=eb65bcceaa5f
https://emedicine.medscape.com/article/451797-overview
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959137/
https://www.researchgate.net/publication/26809417_Catheter_balloon-related_urethral_trauma_in_children
https://pmc.ncbi.nlm.nih.gov/articles/PMC10927921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10927921/
https://www.auajournals.org/doi/10.1097/UPJ.0000000000000502
https://www.youtube.com/watch?v=jJG4sfA9CjU
https://www.scienceopen.com/document?vid=4bfc2f47-7b0a-43af-b6d7-0c7174e95a8f
https://www.semanticscholar.org/paper/Catheter-securement-systems%3A-comparison-of-two-to-a-Rutledge-Decabooter/9bcde6c348f0d4a3ae9ba9bfca2051c944188fae
https://www.semanticscholar.org/paper/Catheter-securement-systems%3A-comparison-of-two-to-a-Rutledge-Decabooter/9bcde6c348f0d4a3ae9ba9bfca2051c944188fae
https://www.semanticscholar.org/paper/Catheter-securement-systems%3A-comparison-of-two-to-a-Rutledge-Decabooter/9bcde6c348f0d4a3ae9ba9bfca2051c944188fae
https://pubmed.ncbi.nlm.nih.gov/38955490/
https://pubmed.ncbi.nlm.nih.gov/38955490/
https://pubmed.ncbi.nlm.nih.gov/38955490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6143107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6143107/
https://clinicaltrials.gov/study/NCT07093437
https://www.droracle.ai/articles/447995/urinary-catheter-anchoring
https://www.shieldhealthcare.com/community/urological/2017/09/29/management-of-indwelling-urinary-catheters-insertion-and-securement/
https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-securement-to-prevent-trauma
https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-securement-to-prevent-trauma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12378306#best-practices-for-urinary-catheter-
securement-to-prevent-trauma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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